Cas no 620604-01-5 (Ethanone, 2-bromo-1-(6-chloro-2-methylimidazo[1,2-b]pyridazin-3-yl)-)

• Product Name: Ethanone, 2-bromo-1-(6-chloro-2-methylimidazo[1,2-b]pyridazin-3-yl)-
• CAS No: 620604-01-5
• MF: C₉H₇BrClN₃O
• MW: 288.528379678726
• CID: 4072509
• Update Time: 2026-04-15

Ethanone, 2-bromo-1-(6-chloro-2-methylimidazo[1,2-b]pyridazin-3-yl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-bromo-1-(6-chloro-2-methylimidazo[1,2-b]pyridazin-3-yl)-

Additional information on Ethanone, 2-bromo-1-(6-chloro-2-methylimidazo[1,2-b]pyridazin-3-yl)-

Introduction to Ethanone, 2-bromo-1-(6-chloro-2-methylimidazo[1,2-b]pyridazin-3-yl) (CAS No. 620604-01-5)

Ethanone, 2-bromo-1-(6-chloro-2-methylimidazo[1,2-b]pyridazin-3-yl) (CAS No. 620604-01-5) is a unique and versatile compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct structural features, has shown promising potential in various therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

The molecular structure of Ethanone, 2-bromo-1-(6-chloro-2-methylimidazo[1,2-b]pyridazin-3-yl) is composed of a brominated ethanone moiety linked to a substituted imidazo[1,2-b]pyridazine ring. The presence of the bromine and chlorine atoms imparts unique reactivity and biological properties to the molecule. The imidazo[1,2-b]pyridazine scaffold is a well-known heterocyclic system that has been extensively studied for its pharmacological activities, including anti-inflammatory, antiviral, and anticancer properties.

One of the key aspects of Ethanone, 2-bromo-1-(6-chloro-2-methylimidazo[1,2-b]pyridazin-3-yl) is its synthetic accessibility. Various synthetic routes have been developed to prepare this compound efficiently. One common approach involves the reaction of 6-chloro-2-methylimidazo[1,2-b]pyridazine with an appropriate brominated ketone precursor. This method typically proceeds via a nucleophilic substitution reaction followed by a condensation step to form the desired product. The choice of solvent and reaction conditions can significantly influence the yield and purity of the final compound.

In terms of biological activity, Ethanone, 2-bromo-1-(6-chloro-2-methylimidazo[1,2-b]pyridazin-3-yl) has demonstrated notable potency in several in vitro and in vivo studies. Research has shown that this compound exhibits potent inhibitory effects on specific enzymes and receptors involved in various disease pathways. For instance, it has been reported to inhibit the activity of certain kinases and proteases that play crucial roles in cancer progression and inflammatory responses.

Recent studies have also explored the potential of Ethanone, 2-bromo-1-(6-chloro-2-methylimidazo[1,2-b]pyridazin-3-yl) as a lead compound for drug development. One notable application is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The compound has been found to modulate key signaling pathways involved in neuronal survival and function, making it a promising candidate for further investigation.

Another area of interest is its potential as an antiviral agent. Preliminary studies have indicated that Ethanone, 2-bromo-1-(6-chloro-2-methylimidazo[1,2-b]pyridazin-3-yl) can inhibit the replication of certain viruses by interfering with viral entry or replication mechanisms. This property makes it a valuable target for developing new antiviral therapies.

The safety profile of Ethanone, 2-bromo-1-(6-chloro-2-methylimidazo[1,2-b]pyridazin-3-yl) is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that the compound exhibits low toxicity at therapeutic concentrations, which is an essential consideration for its potential use as a pharmaceutical agent. However, further research is needed to fully understand its long-term safety and efficacy.

In conclusion, Ethanone, 2-bromo-1-(6-chloro-2-methylimidazo[1,2-b]pyridazin-3-yl) (CAS No. 620604-01-5) represents a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and synthetic accessibility make it an attractive target for further research and development in the pharmaceutical industry. Ongoing studies are expected to uncover new applications and optimize its use in various medical conditions.